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Compound of Interest

Compound Name: 3-Methoxy-1-propanol

Cat. No.: B072126

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 3-Methoxy-1-
propanol as a solvent in chromatographic applications. The information is tailored for
researchers, scientists, and professionals in drug development, offering insights into its
properties and practical application in gas chromatography. Additionally, this guide explores the
potential utility of 3-Methoxy-1-propanol in High-Performance Liquid Chromatography (HPLC)
based on its physicochemical characteristics.

Physicochemical Properties of 3-Methoxy-1-
propanol

3-Methoxy-1-propanol, also known as methyl proxitol, is a versatile solvent with a unique
combination of ether and alcohol functionalities. Its properties make it a subject of interest for
various applications, including as a medium for chemical reactions and as a component in
formulations.[1][2] A summary of its key physicochemical properties is presented in Table 1.
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Property Value

Molecular Formula C4H1002[3][4]

Molecular Weight 90.12 g/mol [3][4]

Appearance Colorless to light yellow clear liquid[3]
Boiling Point 150-153 °CJ3][5][6]

Melting Point -84.2 °C (estimate)[4][6]

Flash Point 38 °C[3][4][5][6]

Density 0.942 g/mL at 20 °C[4][5][6]

Solubility Completely miscible with water, soluble in

methanol and acetone.[3]

Vapor Pressure

0.952 mmHg at 25 °C[4]

Refractive Index

n20/D 1.413[5][6]

Application in Gas Chromatography (GC)

A significant application of 3-Methoxy-1-propanol is in the analysis of food and beverages.

Specifically, a validated method exists for the determination of 3-methoxy-1,2-propanediol (a

related compound) and other by-products in wine using Gas Chromatography-Mass

Spectrometry (GC-MS), where understanding the chromatographic behavior of similar

compounds is crucial.

Application Note: Determination of Wine Adulteration Markers by GC-MS

The illegal addition of technical glycerol to wine can be detected by analyzing for impurities

such as 3-methoxy-1,2-propanediol (3-MPD). The protocol below is adapted from an

internationally validated method for the determination of such compounds. This method

demonstrates a practical application of analyzing for methoxy-propanol derivatives in a

complex matrix.

Experimental Protocol: GC-MS Analysis of 3-MPD in Wine
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This protocol details the sample preparation and instrumental parameters for the quantitative
analysis of 3-MPD in wine.

a) Sample Preparation Workflow

Add 100 L Internal Add 10 g K2C03 o ; ) Centrifuge at 4000 rpm Transfer Organic Phase Add Molecular Sieves
DA l Standard Solution l and Mix Coolt0~20°C Add 1 ml. Diethy] Ether VB for 5 min t0a GC Vial and Let Stand for >2h

Click to download full resolution via product page
Caption: Workflow for the extraction of 3-MPD from wine samples.

b) Materials and Reagents

Diethyl ether

Potassium carbonate (K2CO3)

Internal Standard (IS): e.g., butane-1,4-(2H)8-diol

Molecular sieves

Wine sample

c) Procedure

e To a 40 mL centrifugation vial, add 10 mL of the wine sample.

e Add 100 pL of the internal standard solution.

o Carefully add 10 g of K2CO3 and mix. Note that this reaction is exothermic.
o Cool the mixture to approximately 20 °C in a water bath.

e Add 1 mL of diethyl ether.

» Homogenize the mixture for 5 minutes using a vortex shaker.
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o Centrifuge the vials at 4000 rpm for 5 minutes.

» Using a Pasteur pipette, transfer the upper organic phase (diethyl ether and ethanol) into a

GC vial.

o Add approximately 120 mg of molecular sieves to the GC vial, close it, and let it stand for at

least 2 hours, shaking intermittently.

o Transfer the clear supernatant to a second GC vial for GC-MS analysis.

d) GC-MS Parameters

Parameter

Value

Gas Chromatograph

Agilent 6890 or equivalent

Mass Spectrometer

Agilent 5973 or equivalent

Column

DB-WAX (30 m x 0.25 mm, 0.25 um) or similar

polar column

Injection Volume

2 uL

Injection Mode

Splitless (90 s)

Injector Temperature

250 °C

Oven Program

90°C (2 min), ramp at 10°C/min to 165°C (6 min
hold), ramp at 4°C/min to 250°C (5 min hold)

Carrier Gas

Helium

Detection Mode

Selected lon Monitoring (SIM)

lons Monitored

3-MPD: m/z 75, 61; I1S: m/z 78, 61

Potential Applications in High-Performance Liquid

Chromatography (HPLC)

While specific, detailed application notes for 3-Methoxy-1-propanol in HPLC are not readily

available in the current literature, its physicochemical properties suggest potential utility in
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several HPLC modes. The following sections provide a theoretical framework and logical
starting points for method development using this solvent.

a) Logical Workflow for HPLC Method Development

Define Analyte Properties
(Polarity, pKa, etc.)

\
Select HPL.C Mode
Y Y
Reversed-Phase Normal-Phase HILIC Chiral
A/ A/
———>| Select Appropriate Column |<@—

y

Develop Mobile Phase
(Consider 3-Methoxy-1-propanol as a component)

'

Optimize Separation
(Gradient, Flow Rate, Temperature)

Validate Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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